Cas no 1006599-54-7 (5-(2-(Methylthio)ethoxy)pyrimidin-2-amine)

5-(2-(Methylthio)ethoxy)pyrimidin-2-amine is a pyrimidine derivative featuring a methylthioethoxy substituent at the 5-position and an amino group at the 2-position. This compound exhibits potential as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its reactive functional groups. The methylthioether moiety enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. The amino group at the 2-position allows for further derivatization, making it valuable for constructing heterocyclic systems. Its pyrimidine core is structurally similar to nucleobases, suggesting possible applications in medicinal chemistry for developing enzyme inhibitors or nucleoside analogs. The compound's stability under various conditions and its synthetic accessibility contribute to its utility in organic synthesis and drug discovery research.
5-(2-(Methylthio)ethoxy)pyrimidin-2-amine structure
1006599-54-7 structure
Product Name:5-(2-(Methylthio)ethoxy)pyrimidin-2-amine
CAS No:1006599-54-7
MF:C7H11N3OS
MW:185.246739625931
MDL:MFCD20694880
CID:2357780
PubChem ID:58339653
Update Time:2025-07-02

5-(2-(Methylthio)ethoxy)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Methylsulfanyl-ethoxy)-pyrimidin-2-ylamine
    • 2-aMino-5-(2-(Methylthio)ethoxy)pyriMidine
    • 5-(2-(Methylthio)ethoxy)pyrimidin-2-amine
    • 2-Pyrimidinamine, 5-[2-(methylthio)ethoxy]-
    • 5-[2-(methylthio)ethoxy]pyrimidin-2-amine
    • PZXBGPBKYUSLBG-UHFFFAOYSA-N
    • AK202941
    • 2-amino-5-(2-methylthioethoxy)pyrimidine
    • 5-(2-methylsulfanylethoxy)pyrimidin-2-amine
    • AKOS027253241
    • 5-[2-(Methylthio)ethoxy]-2-pyrimidinamine
    • SCHEMBL504280
    • SB57548
    • DB-139433
    • MFCD20694880
    • 1006599-54-7
    • DS-10312
    • CS-0062045
    • MDL: MFCD20694880
    • Inchi: 1S/C7H11N3OS/c1-12-3-2-11-6-4-9-7(8)10-5-6/h4-5H,2-3H2,1H3,(H2,8,9,10)
    • InChI Key: PZXBGPBKYUSLBG-UHFFFAOYSA-N
    • SMILES: S(C)CCOC1=CN=C(N)N=C1

Computed Properties

  • Exact Mass: 185.06228316g/mol
  • Monoisotopic Mass: 185.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.3
  • XLogP3: 0.5

5-(2-(Methylthio)ethoxy)pyrimidin-2-amine Security Information

5-(2-(Methylthio)ethoxy)pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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ChemScence
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